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Abstract
This technical guide provides a comprehensive overview of the fluorescent dye and colorant,

Solvent Green 3. It details the historical context of its discovery, its core chemical and physical

properties, and established synthesis methodologies. The guide further explores its wide-

ranging applications, particularly in industrial coloring and its emerging uses in scientific

research. Detailed experimental protocols for its synthesis and a general protocol for its use as

a stain are provided, alongside structured data tables for easy reference. Visual diagrams of

key processes are included to facilitate understanding for researchers, scientists, and

professionals in drug development.

Discovery and History
Solvent Green 3, also known by names such as Transparent Green 5B, Oil Green 5B, and

D&C Green No. 6, is a synthetic anthraquinone dye.[1][2] Its development can be traced back

to the early 20th century, emerging from the expansive industrial research into synthetic dyes,

particularly triarylmethane derivatives, in Germany and Switzerland.[3] While the specific credit

for its first synthesis is not well-documented due to its industrial origins, the core chemical class

of anthraquinone dyes has been a subject of extensive research for over a century.[3]

Chemically identified as 1,4-di-p-toluidino-9,10-anthraquinone, it is structurally distinct from

other dyes sometimes colloquially mixed up with it, such as Quinoline Yellow (Solvent Yellow

33).[2][4] Its primary value was quickly recognized in its ability to impart a stable and vibrant
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bluish-green color to a variety of materials, leading to its widespread adoption in numerous

industries.[5][6]

Chemical and Physical Properties
Solvent Green 3 is a blue-black or bluish-green powder characterized by its excellent solubility

in organic solvents and poor solubility in water.[6][7][8][9] This lipophilic nature is key to its

application in coloring plastics, oils, and waxes.[3] It exhibits high stability under heat and light,

which ensures color longevity in demanding applications.[5][10]

Table 1: Physicochemical Properties of Solvent Green 3
Property Value Reference

Chemical Name

1,4-bis((4-

methylphenyl)amino)-9,10-

anthracenedione

[2]

C.I. Name Solvent Green 3

C.I. Number 61565

CAS Number 128-80-3

Molecular Formula C₂₈H₂₂N₂O₂ [1][7][11]

Molecular Weight 418.49 g/mol [1][7][11]

Appearance Blue-black powder [7][8][11]

Melting Point 220-221 °C [12]

Absorption Max (λmax) 607-644 nm [12]

Solubility
Insoluble in water; Soluble in

chloroform, benzene, DMF
[3][6][7][8][11]

Heat Resistance 240-300 °C [10][13]

Light Fastness Good [5]

Synthesis and Manufacturing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.precisechem.com/solvent-green-3-product/
http://www.worlddyevariety.com/solvent-dyes/solvent-green-3.html
https://www.benchchem.com/product/b1669087?utm_src=pdf-body
http://www.worlddyevariety.com/solvent-dyes/solvent-green-3.html
https://patents.google.com/patent/CN106675080A/en
https://www.jnogilvychem.com/products/solvent-green-3.html
https://emperordye.com/tds/solvent-green-3.html
https://www.guidechem.com/encyclopedia/solvent-green-3-dic2844.html
https://www.precisechem.com/solvent-green-3-product/
https://www.nbinno.com/disperse-dyes/solvent-green-3-properties-applications-and-benefits-for-plastic-and-ink-coloration-zj
https://www.benchchem.com/product/b1669087?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK224735/
https://patents.google.com/patent/CN110615741A/en
https://patents.google.com/patent/CN106675080A/en
https://patents.google.com/patent/CN106675080B/en
https://patents.google.com/patent/CN110615741A/en
https://patents.google.com/patent/CN106675080A/en
https://patents.google.com/patent/CN106675080B/en
https://patents.google.com/patent/CN106675080A/en
https://www.jnogilvychem.com/products/solvent-green-3.html
https://patents.google.com/patent/CN106675080B/en
https://www.sigmaaldrich.com/IN/en/product/sial/211982
https://www.sigmaaldrich.com/IN/en/product/sial/211982
https://www.guidechem.com/encyclopedia/solvent-green-3-dic2844.html
http://www.worlddyevariety.com/solvent-dyes/solvent-green-3.html
https://patents.google.com/patent/CN106675080A/en
https://www.jnogilvychem.com/products/solvent-green-3.html
https://patents.google.com/patent/CN106675080B/en
https://www.nbinno.com/disperse-dyes/solvent-green-3-properties-applications-and-benefits-for-plastic-and-ink-coloration-zj
https://www.cncolorchem.com/product/Solvent-Green-3.html
https://www.precisechem.com/solvent-green-3-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The industrial synthesis of Solvent Green 3 is well-established and typically involves the

condensation of an anthraquinone derivative with p-toluidine.

Primary Synthesis Route
The most common method involves the reaction of 1,4-dihydroxyanthraquinone (quinizarin), its

leuco compound, or a mixture of the two, with two moles of p-toluidine.[6] The reaction is often

catalyzed by boric acid.[7][11] Historically, high-boiling point aromatic solvents like

nitrobenzene were used.[7][11] More modern, efficient, and environmentally friendly methods

have been developed, utilizing lower-boiling point solvents like ethanol in conjunction with an

azeotropic agent such as benzene, or employing ionic liquids as the reaction medium.[1][7][11]

Alternative Synthesis Route
An alternative pathway involves the condensation of 1,4-dichloroanthracene-9,10-dione with

two moles of p-toluidine.[6][9]
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Raw Materials:
1,4-Dihydroxyanthraquinone

(or Leuco form)
+ p-Toluidine

Reaction Vessel

Solvent System:
Ethanol + Benzene

Catalyst & Additives:
Boric Acid

Sodium Bisulfite (Antioxidant)

Condensation Reaction
(Dehydration at ~64°C)

Heating

Cooling & Precipitation

Filtration

Washing (e.g., with Ethanol)

Drying

Final Product:
Solvent Green 3 Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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